Cas no 2006817-48-5 (2-methyl-2-(oxan-2-yl)methylbutanal)

• Product Name: 2-methyl-2-(oxan-2-yl)methylbutanal
• CAS No: 2006817-48-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5908053
• PubChem ID: 165587965
• Update Time: 2025-06-11

2-methyl-2-(oxan-2-yl)methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxan-2-yl)methylbutanal
• 2-methyl-2-[(oxan-2-yl)methyl]butanal
• EN300-1619953
• 2006817-48-5

• Inchi： 1S/C11H20O2/c1-3-11(2,9-12)8-10-6-4-5-7-13-10/h9-10H,3-8H2,1-2H3
• InChI Key： CACLFGLFTHCOKN-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(C=O)(C)CC

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-methyl-2-(oxan-2-yl)methylbutanal

Recent Advances in the Study of 2-methyl-2-(oxan-2-yl)methylbutanal (CAS: 2006817-48-5) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-(oxan-2-yl)methylbutanal (CAS: 2006817-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have demonstrated that 2-methyl-2-(oxan-2-yl)methylbutanal exhibits promising activity as a precursor or intermediate in the synthesis of bioactive molecules. Its tetrahydropyran (oxane) moiety and aldehyde functional group make it a versatile building block for the construction of complex molecular architectures. Researchers have successfully employed this compound in the synthesis of novel heterocyclic compounds with potential antimicrobial and anti-inflammatory properties.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 2006817-48-5 as a key intermediate in developing new protease inhibitors. The research team demonstrated that derivatives of this compound could effectively bind to the active sites of certain viral proteases, suggesting potential applications in antiviral drug development. The study utilized advanced computational modeling techniques combined with in vitro assays to validate these findings.

Further investigations into the pharmacological properties of 2-methyl-2-(oxan-2-yl)methylbutanal have revealed its potential as a modulator of metabolic pathways. A recent preprint publication (2024) reported that this compound shows selective interaction with specific enzymes involved in lipid metabolism, opening new possibilities for treating metabolic disorders. The research employed a combination of NMR spectroscopy and mass spectrometry to characterize the compound's interactions with biological targets.

The synthetic accessibility of 2006817-48-5 has also been a focus of recent research. Several groups have developed improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements are particularly significant given the growing interest in sustainable pharmaceutical manufacturing processes. One notable approach published in Green Chemistry (2023) utilizes biocatalysis for the stereoselective synthesis of this compound.

Looking forward, the unique chemical properties of 2-methyl-2-(oxan-2-yl)methylbutanal position it as a promising candidate for further investigation in drug discovery programs. Its structural features offer multiple sites for chemical modification, enabling the development of diverse derivative libraries for high-throughput screening. Current research efforts are focusing on expanding its applications in targeted drug delivery systems and as a scaffold for developing novel kinase inhibitors.

In conclusion, the growing body of research on 2006817-48-5 underscores its importance as a versatile chemical entity with multiple potential applications in pharmaceutical development. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of new therapeutic agents across multiple disease areas.